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Compound of Interest

Compound Name: (Rac)-UK-414495

Cat. No.: B15559976 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of (Rac)-UK-414495, a potent and selective inhibitor of the enzyme neutral

endopeptidase. The following procedural guidance is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for (Rac)-UK-414495 was not located. The

guidance provided below is based on the safety protocols for the closely related compound,

Sildenafil Citrate, and general best practices for the disposal of pharmaceutical research

chemicals. Always consult with your institution's Environmental Health and Safety (EHS) office

for specific disposal requirements.[1][2]

Immediate Safety and Handling Precautions
When handling (Rac)-UK-414495 or similar research chemicals, it is imperative to use

appropriate personal protective equipment (PPE). If the solid form is crushed or broken, avoid

dust inhalation and contact with eyes, skin, and clothing.[3][4]

Eye Protection: Wear safety glasses or goggles.[4][5]

Hand Protection: Impervious gloves are recommended for all handling operations.[4]

Respiratory Protection: If dust is generated and occupational exposure limits are exceeded,

use a NIOSH/MSHA-approved respirator.[4][6]
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Hygiene: Wash hands thoroughly after handling.[3]

Step-by-Step Disposal Protocol
Disposal of investigational medications like (Rac)-UK-414495 must comply with federal, state,

and local regulations to prevent environmental contamination and ensure safety.[1][7]

Waste Classification: Contact your institution's EHS department to determine if the

compound is classified as a hazardous waste according to the Resource Conservation and

Recovery Act (RCRA).[8] Some pharmaceutical compounds are regulated by the EPA as

hazardous waste.[2]

Containerization: Place the waste material in a clearly labeled, sealed, and appropriate

container for chemical waste.[3] Do not mix with other waste streams unless directed by your

EHS office.

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name ((Rac)-UK-414495), and any other information required by your institution.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, such as strong oxidizing agents.[6]

Arranging Pickup: Schedule a waste pickup with your institution's EHS or hazardous waste

management service. Do not dispose of this chemical down the drain or in regular trash.[1]

Documentation: Maintain meticulous records of the disposal process, including the date,

quantity, and method of disposal, as required by your institution and regulatory bodies.[8]

Spill and Exposure Procedures
In the event of a spill or exposure, follow these immediate first-aid measures:

Eye Contact: Immediately flush the eyes with water for at least 15 minutes and seek medical

attention.[6]

Skin Contact: Wash the affected skin area with soap and water. Remove contaminated

clothing and wash it before reuse.[6][9]
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Ingestion: If swallowed, wash out the mouth with water. Do not induce vomiting unless

instructed by medical personnel. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[10]

Spill Cleanup: For small spills of solid material, use a damp cloth or a filtered vacuum to

clean up, avoiding dust generation.[3] Personnel involved in the cleanup must wear

appropriate PPE.[3]

Chemical and Safety Data Overview
The following table summarizes key quantitative data for Sildenafil Citrate, a compound

structurally and functionally related to (Rac)-UK-414495. This information is provided for

reference in the absence of a specific SDS for (Rac)-UK-414495.

Property Data Source

Chemical Name Sildenafil Citrate [3][6]

Molecular Weight 666.7 g/mol [6][10]

Appearance
White to off-white crystalline

powder
[6]

Solubility in Water 3.5 mg/mL [6]

Acute Oral Toxicity (Rat) LD50: 500 - 1000 mg/kg [10]

Acute Dermal Toxicity (Rat) LD50: > 2000 mg/kg [10]

Visualized Workflow and Pathways
To provide clear, procedural guidance, the following diagrams illustrate a general workflow for

laboratory chemical disposal and the known mechanism of action for UK-414495.
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Caption: General workflow for the safe disposal of a laboratory research chemical.
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Caption: Mechanism of action pathway for (Rac)-UK-414495 as a neutral endopeptidase

inhibitor.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmaceutical Waste - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

2. Pharmaceutical Waste - Office of Environmental Health and Safety [research.wayne.edu]

3. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]

4. cdn.pfizer.com [cdn.pfizer.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. ajantapharmausa.com [ajantapharmausa.com]

7. rxdestroyer.com [rxdestroyer.com]

8. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

9. crccoatings.com [crccoatings.com]

10. pharmasd.com [pharmasd.com]

11. UK-414,495 - Wikipedia [en.wikipedia.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15559976?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559976?utm_src=pdf-body
https://en.wikipedia.org/wiki/UK-414,495
https://www.benchchem.com/product/b15559976?utm_src=pdf-custom-synthesis
https://www1.udel.edu/ehs/waste/pharmaceutical.html
https://www1.udel.edu/ehs/waste/pharmaceutical.html
https://research.wayne.edu/oehs/hazardous/pharmaceutical-waste
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/REVATIO_%28sildenafil_citrate%29_tablets_8-mar-2018.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01668.pdf
https://cdn.caymanchem.com/cdn/msds/14008m.pdf
https://ajantapharmausa.com/wp-content/uploads/2022/05/Sildenafil-Tablets-25-mg-50-mg-and-100-mg.pdf
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.crccoatings.com/documents/CRC-950-Dewatering-SDS.pdf
https://pharmasd.com/wp-content/uploads/2023/08/Sildenafil-Citrate-SDS-1.0.pdf
https://en.wikipedia.org/wiki/UK-414,495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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UK-414495]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559976#rac-uk-414495-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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